Cas no 19893-78-8 (N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide)

N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide is a pyrimidine derivative with a well-defined molecular structure, characterized by the presence of amino, methyl, and acetamide functional groups. This compound is of interest in pharmaceutical and biochemical research due to its potential as a building block for nucleoside analogs or enzyme inhibitors. Its tetrahydropyrimidine core offers structural versatility, enabling modifications for targeted applications. The acetamide moiety enhances solubility and stability, while the amino group provides a reactive site for further derivatization. Suitable for synthetic organic chemistry, this compound is typically handled under controlled conditions to preserve its integrity. Analytical methods such as HPLC and NMR confirm its high purity.
N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide structure
19893-78-8 structure
Product Name:N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide
CAS No:19893-78-8
MF:C7H10N4O3
MW:198.179300785065
CID:165588
PubChem ID:24724657
Update Time:2025-10-23

N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(6-amino-3-methyl-2,4-dioxo-1H-pyrimidin-5-yl)acetamide
    • 5-acetamido-6-amino-3-methyluracil
    • 5-Acetylamino-6-amino-3-methyluracil
    • 5-Acetylamino-6-amino-3-methyluracil-[13C4,15N3] (AAMU)
    • 5-Ammu
    • AAMU
    • Acetamide,N-(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)
    • N-(4-Amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)acetimide
    • n-(6-amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide
    • 5-AcetylaMino-6-aMino-3-Methyluracil (AAMU)
    • N-(4-amino-1-methyl-2,6-dioxo-3H-pyrimidin-5-yl)acetamide
    • N-(4-Amino-2,6-dioxo-1-methyl-1,2,3,6-tetrahydropyrimidin-5-yl)acetamide
    • Acetamide, N-(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)-
    • 5-Acetylamino-6-amino-3-methyluracil, N-(4-Amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)acetimide
    • 1,3-15N2,6-AMINO-15N,98%)
    • 5-ACETYLAMINO-6-AMINO-3-METHYLURACIL (AAMU) CP 97 (2,4,5,6-13C4.99%
    • NCGC00165945-01
    • R1KU8R8Z0C
    • MFCD01310688
    • URACIL, 5-ACETAMIDO-6-AMINO-3-METHYL-
    • CHEBI:80473
    • SB56784
    • N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)acetamide #
    • DTXSID20173669
    • UNII-R1KU8R8Z0C
    • AKOS000279587
    • FT-0748873
    • POQOTWQIYYNXAT-UHFFFAOYSA-N
    • SCHEMBL3447830
    • 5-Acetylamino-6-amino-3-methyluracil; LC-tDDA; CE10
    • CHEMBL1899490
    • Q27149524
    • 19893-78-8
    • N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide
    • MDL: MFCD01310688
    • Inchi: 1S/C7H10N4O3/c1-3(12)9-4-5(8)10-7(14)11(2)6(4)13/h8H2,1-2H3,(H,9,12)(H,10,14)
    • InChI Key: POQOTWQIYYNXAT-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(N)NC(N1C)=O)NC(C)=O

Computed Properties

  • Exact Mass: 198.07500
  • Monoisotopic Mass: 198.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 105A^2
  • XLogP3: -1.9

Experimental Properties

  • Density: 1.45
  • Melting Point: ≥305 °C
  • Refractive Index: 1.606
  • PSA: 109.98000
  • LogP: -0.73160

N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:2-8°C

N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide Pricemore >>

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N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide Related Literature

Additional information on N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide

Research Brief on N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide (CAS: 19893-78-8)

N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide (CAS: 19893-78-8) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential clinical applications.

Recent studies have highlighted the versatility of N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide as a key intermediate in the synthesis of more complex heterocyclic compounds. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, leveraging modern techniques such as microwave-assisted synthesis and green chemistry approaches. These advancements have not only improved the scalability of its production but also reduced the environmental impact of its synthesis, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

In terms of biological activity, N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide has demonstrated promising results in preclinical studies. Its mechanism of action appears to involve modulation of key enzymatic pathways, particularly those related to nucleotide metabolism. This has led to investigations into its potential as an antiviral, anticancer, and anti-inflammatory agent. For instance, recent in vitro studies have shown that this compound exhibits inhibitory effects against certain viral polymerases, suggesting its utility in the development of novel antiviral therapies.

Furthermore, structural modifications of N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide have yielded derivatives with enhanced pharmacological profiles. Researchers have employed computational modeling and structure-activity relationship (SAR) studies to optimize its binding affinity and selectivity for specific biological targets. These efforts have resulted in the identification of several lead compounds with improved efficacy and reduced toxicity, paving the way for further development in drug discovery pipelines.

Despite these promising findings, challenges remain in translating the potential of N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research is focused on overcoming these hurdles by exploring novel formulation strategies and delivery systems, such as nanoparticle-based carriers and prodrug approaches.

In conclusion, N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide (CAS: 19893-78-8) represents a compelling area of research in the field of medicinal chemistry. Its unique structural properties and diverse biological activities make it a valuable scaffold for the development of new therapeutic agents. Continued investigation into its synthetic pathways, mechanism of action, and clinical potential will undoubtedly contribute to advancements in drug discovery and development. This research brief underscores the importance of interdisciplinary collaboration in unlocking the full potential of this compound for the benefit of global health.

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